Cas no 136933-88-5 (3-(1-adamantyl)-3-methyl-pentane-2,4-dione)

• Product Name: 3-(1-adamantyl)-3-methyl-pentane-2,4-dione
• CAS No: 136933-88-5
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 1241071
• Update Time: 2024-08-04

3-(1-adamantyl)-3-methyl-pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-adamantyl)-3-methyl-pentane-2,4-dione
• 3-(Adamantan-1-yl)-3-methylpentane-2,4-dione
• LogP</sup>
• 3-Methyl-3-tricyclo[3.3.1.13,7]dec-1-yl-2,4-pentanedione

• Inchi： 1S/C16H24O2/c1-10(17)15(3,11(2)18)16-7-12-4-13(8-16)6-14(5-12)9-16/h12-14H,4-9H2,1-3H3
• InChI Key： HCQUYNKRGHTJSS-UHFFFAOYSA-N
• SMILES： CC(=O)C(C)(C12CC3CC(CC(C3)C1)C2)C(=O)C

Computed Properties

• Exact Mass: 248.17772

Experimental Properties

• Density: 1.090±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 344.5±15.0 °C(Predicted)
• PSA: 34.14